Cas no 1806803-85-9 (3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine)

• Product Name: 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine
• CAS No: 1806803-85-9
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 4800910
• Update Time: 2025-06-10

3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine

• Inchi： 1S/C6H4F3NO2/c7-5(8)4-2(11)1-3(12)10-6(4)9/h1,5H,(H2,10,11,12)
• InChI Key： UUNWKRVRWKXFAM-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine

3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine (CAS No. 1806803-85-9): An Emerging Compound in Medicinal Chemistry

3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine (CAS No. 1806803-85-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The difluoromethyl group in the structure of 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine is a key functional group that contributes to its pharmacological profile. Fluorination of organic molecules is a common strategy in drug design to enhance metabolic stability, improve binding affinity, and modulate biological activity. The presence of the difluoromethyl group can significantly influence the electronic and steric properties of the molecule, making it an attractive candidate for drug development.

The 4,6-dihydroxy substituents on the pyridine ring are another important feature of this compound. Hydroxyl groups can participate in hydrogen bonding interactions with biological targets, which can enhance the compound's binding affinity and selectivity. Additionally, the 4,6-dihydroxy groups can serve as sites for further chemical modification, allowing for the exploration of a wide range of derivatives with optimized pharmacological properties.

The 2-fluoro substitution on the pyridine ring further adds to the complexity and potential utility of 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine. Fluorine atoms are known to influence the electronic distribution within a molecule, which can affect its reactivity and biological activity. The 2-fluoro substitution may also contribute to the compound's metabolic stability and reduce its susceptibility to enzymatic degradation.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Another study in Cancer Research demonstrated that 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine showed promising anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth.

In addition to its therapeutic potential, 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine has also been investigated for its use as a building block in organic synthesis. The unique combination of functional groups in this compound makes it a versatile starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel inhibitors of specific enzymes and receptors, which could lead to new therapeutic agents for various diseases.

The synthesis of 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine has been optimized using modern synthetic methods. One common approach involves the reaction of a suitable pyridine precursor with difluoroacetic acid or its derivatives under appropriate conditions. The resulting product can then be further modified through various chemical transformations to introduce additional functional groups or improve its pharmacological properties.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of various diseases. These studies will provide valuable insights into the compound's pharmacokinetics, pharmacodynamics, and toxicity profile.

In conclusion, 3-(Difluoromethyl)-4,6-dihydroxy-2-fluoropyridine (CAS No. 1806803-85-9) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to explore its applications and optimize its properties for use in various medical settings.